Cas no 851427-44-6 (4-(Pentafluorosulfur)cinnamic acid)

• Product Name: 4-(Pentafluorosulfur)cinnamic acid
• CAS No: 851427-44-6
• MF: C₉H₇F₅O₂S
• MW: 274.20769906044
• MDL: MFCD06205816
• CID: 4660356
• PubChem ID: 23614539
• Update Time: 2025-05-20

4-(Pentafluorosulfur)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Pentafluorosulphur)cinnamic acid
• RARECHEM AL BK 1383
• BJB42744
• 1240261-80-6
• SCHEMBL5400370
• 4-(Pentafluorothio)cinnamic acid
• 851427-44-6
• (E)-3-[4-(pentafluoro-lambda6-sulfanyl)phenyl]prop-2-enoic acid
• PS-11114
• AKOS037655412
• MFCD06205816
• AKOS015956801
• SCHEMBL14034218
• (2E)-3-[4-(PENTAFLUORO-??-SULFANYL)PHENYL]PROP-2-ENOIC ACID
• JS-5310
• 4-(Pentafluorosulfur)cinnamic acid

• MDL： MFCD06205816
• Inchi： 1S/C9H7F5O2S/c10-17(11,12,13,14)8-4-1-7(2-5-8)3-6-9(15)16/h1-6H,(H,15,16)/b6-3+
• InChI Key： QIUUUUDYDIQTOU-ZZXKWVIFSA-N
• SMILES： S(C1C=CC(/C=C/C(=O)O)=CC=1)(F)(F)(F)(F)F

Computed Properties

• Exact Mass: 274.00869145g/mol
• Monoisotopic Mass: 274.00869145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 38.3Ų

Additional information on 4-(Pentafluorosulfur)cinnamic acid

Introduction to 4-(Pentafluorosulfur)cinnamic acid (CAS No. 851427-44-6)

4-(Pentafluorosulfur)cinnamic acid, identified by the Chemical Abstracts Service Number (CAS No.) 851427-44-6, is a fluorinated derivative of cinnamic acid that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and electronic properties. The presence of a pentafluorosulfur group in its molecular structure imparts distinct chemical reactivity and functional characteristics, making it a valuable compound for various applications, particularly in the development of advanced materials and bioactive molecules.

The compound belongs to the class of organofluorine compounds, which are widely recognized for their role in enhancing the metabolic stability, bioavailability, and binding affinity of pharmaceutical agents. The introduction of fluorine atoms into organic molecules often leads to modifications in their electronic distribution, lipophilicity, and hydrogen bonding capabilities, thereby influencing their biological activity. In the case of 4-(Pentafluorosulfur)cinnamic acid, the pentafluorosulfur moiety is expected to contribute to its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, which are fundamental transformations in synthetic organic chemistry.

Recent research has highlighted the potential of fluorinated cinnamic acids as intermediates in the synthesis of novel therapeutic agents. For instance, studies have demonstrated that derivatives of cinnamic acid with fluorinated substituents exhibit enhanced efficacy in inhibiting certain enzymes and receptors involved in inflammatory and metabolic disorders. The electron-withdrawing nature of the pentafluorosulfur group is particularly noteworthy, as it can modulate the electronic properties of adjacent functional groups, thereby fine-tuning the biological activity of the molecule.

One notable application of 4-(Pentafluorosulfur)cinnamic acid is in the field of polymer science, where fluorinated aromatic compounds are increasingly being used to develop advanced materials with improved thermal stability and chemical resistance. The compound’s ability to undergo polymerization reactions under controlled conditions makes it a promising candidate for creating high-performance polymers that find utility in aerospace, electronics, and automotive industries. The unique electronic properties imparted by the pentafluorosulfur group also make this compound suitable for applications in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic devices.

In addition to its industrial applications, 4-(Pentafluorosulfur)cinnamic acid has shown promise in academic research as a scaffold for drug discovery. The compound’s structural features allow for facile modification through various chemical transformations, enabling the synthesis of a diverse library of derivatives with tailored biological activities. Researchers have explored its potential as a precursor for developing novel antiviral and anticancer agents, leveraging its ability to interact with biological targets through both hydrophobic and hydrophilic interactions.

The synthesis of 4-(Pentafluorosulfur)cinnamic acid typically involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and flow chemistry techniques, have been employed to optimize the production process. These methods not only enhance efficiency but also minimize waste generation, aligning with the growing emphasis on sustainable chemistry practices.

The physicochemical properties of 4-(Pentafluorosulfur)cinnamic acid, such as its solubility profile and thermal decomposition behavior, are critical factors that influence its applicability in different fields. For example, its solubility in common organic solvents makes it compatible with various downstream processing techniques used in pharmaceutical manufacturing. Furthermore, its thermal stability ensures that it can withstand high temperatures during purification and formulation processes without degradation.

As research continues to uncover new applications for fluorinated compounds like 4-(Pentafluorosulfur)cinnamic acid, collaborations between academia and industry are becoming increasingly important. These partnerships facilitate the translation of laboratory discoveries into commercial products that address real-world challenges. The compound’s versatility underscores its potential as a building block for innovation across multiple scientific disciplines.

The future prospects for 4-(Pentafluorosulfur)cinnamic acid are bright, with ongoing studies exploring its role in emerging technologies such as green chemistry and nanomedicine. By harnessing its unique chemical properties, researchers aim to develop more effective and environmentally friendly solutions for industrial and medical applications. The continued investigation into this compound promises to yield further insights into the broader impact of fluorinated molecules on science and technology.